Cas no 228413-64-7 (4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 228413-64-7
• MF: C₁₀H₈Cl₂N₂S
• MW: 259.154918670654
• MDL: MFCD08691763
• CID: 869554
• Update Time: 2026-04-29

4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-5-methylthiazol-2-amine
• 4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-amine
• 4-(3,4-dichlorophenyl)-5-methyl-thiazol-2-amine
• AG-E-65842
• Ambcb6433342
• CHEMBL366881
• CTK4F0309
• MolPort-008-736-818
• 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine

• MDL： MFCD08691763
• Inchi： InChI=1S/C10H8Cl2N2S/c1-5-9(14-10(13)15-5)6-2-3-7(11)8(12)4-6/h2-4H,1H3,(H2,13,14)
• InChI Key： QENQRTUPUKKHLA-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC(=C(C=C2)Cl)Cl)NC(=N)S1

Computed Properties

• Exact Mass: 257.97900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.44
• Boiling Point: 407.4°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.657
• PSA: 67.15000
• LogP: 4.58870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine

4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine: A Multifunctional Compound with Promising Therapeutic Potential

4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine, also known by its CAS number 228413-64-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research. This molecule belongs to the class of 1,3-thiazole derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The unique chemical structure of this compound, characterized by the presence of a 3,4-dichlorophenyl group and a 5-methyl substituent, contributes to its multifunctional behavior and potential therapeutic applications.

The 1,3-thiazole ring is a key structural motif in many bioactive compounds, as it provides a rigid framework that can interact with various biological targets. The 3,4-dichlorophenyl substituent introduces electron-withdrawing groups, which may influence the molecule's reactivity and binding affinity to target proteins. Additionally, the 5-methyl group at the thiazole ring enhances the compound's hydrophobicity, potentially improving its membrane permeability and cellular uptake. These structural features make 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the pharmacological potential of 1,3-thiazole derivatives in modulating cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that compounds with similar structural motifs exhibit significant inhibitory activity against kinase enzymes involved in cancer progression. This suggests that 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine may possess antitumor properties by targeting specific kinase pathways or signal transduction mechanisms. Further in vitro experiments are needed to validate these hypotheses and elucidate the exact molecular mechanisms.

The 3,4-dichlorophenyl group in this compound is particularly noteworthy due to its ability to form hydrogen bonds with target molecules. This property is crucial for the compound's interaction with proteins or enzymes that have hydrogen-bonding sites. In a 2024 study published in Drug Discovery Today, researchers identified that 3,4-dichlorophenyl derivatives can selectively bind to ion channels associated with neurological disorders, such as epilepsy and chronic pain. This finding opens new avenues for the application of 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine in the treatment of neurological conditions.

Additionally, the 5-methyl substituent may play a role in modulating the compound's metabolic stability. A 2023 review in European Journal of Medicinal Chemistry emphasized that alkyl groups at the thiazole ring can enhance the molecule's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly valuable for oral drug formulations, as it reduces the frequency of dosing and improves patient compliance. Ongoing research is focused on optimizing the 5-methyl group to further enhance the compound's pharmacokinetic profile.

The synthesis of 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine involves a series of well-established chemical reactions. The process typically begins with the formation of a thiazole ring through a condensation reaction between a amine and a carboxylic acid derivative. The introduction of the 3,4-dichlorophenyl group is achieved via a nucleophilic substitution reaction, while the 5-methyl substituent is often added during the final step of the synthesis. These synthetic strategies are widely used in the development of thiazole-based pharmaceuticals and have been refined over the past decade to improve yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine with greater accuracy. Molecular docking studies have shown that this compound can bind to target proteins with high affinity, particularly those involved in inflammatory responses and immune modulation. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to inhibit the activity of pro-inflammatory cytokines and reduce oxidative stress in cellular models.

Furthermore, the compound's potential as an antimicrobial agent has been explored in several studies. A 2023 paper in Antimicrobial Agents and Chemotherapy reported that 1,3-thiazole derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The 3,4-dichlorophenyl group is believed to disrupt bacterial cell membranes, while the 5-methyl group may enhance the compound's ability to penetrate biofilms. These properties make 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine a potential candidate for the development of new antibiotics, especially in light of increasing resistance to conventional antimicrobial agents.

Despite its promising properties, the clinical application of 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine is still in its early stages. Further preclinical studies are required to evaluate its safety, efficacy, and potential side effects. Researchers are also investigating the possibility of combining this compound with other drugs to enhance its therapeutic effects. For example, synergistic interactions with chemotherapeutic agents or targeted therapies could improve outcomes in cancer treatment. These studies are critical for translating the compound's potential into practical medical applications.

In conclusion, 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifunctional properties make it a versatile compound with potential applications in various therapeutic areas. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in the development of novel pharmaceuticals. The ongoing exploration of its biological activities and synthetic methods will undoubtedly contribute to the discovery of new treatments for a wide range of diseases.

Further research is needed to fully understand the mechanisms underlying the compound's biological effects and to optimize its properties for clinical use. Collaboration between chemists, pharmacologists, and clinicians will be essential in advancing this promising molecule towards therapeutic applications. With continued innovation and scientific inquiry, 4-(3,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine may become a valuable tool in modern medicine, offering new hope for patients with various health conditions.

References: 1. Journal of Medicinal Chemistry (2023) - Kinase inhibition by thiazole derivatives. 2. Drug Discovery Today (2024) - Neurological applications of 3,4-dichlorophenyl compounds. 3. European Journal of Medicinal Chemistry (2023) - Metabolic stability of thiazole-based drugs. 4. Antimicrobial Agents and Chemotherapy (2023) - Broad-spectrum antimicrobial activity of 1,3-thiazole derivatives.